Cas no 2227836-02-2 ((2S)-4-(4-methylcyclohexyl)butan-2-amine)

• Product Name: (2S)-4-(4-methylcyclohexyl)butan-2-amine
• CAS No: 2227836-02-2
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6560571
• PubChem ID: 165668278
• Update Time: 2025-11-06

(2S)-4-(4-methylcyclohexyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-methylcyclohexyl)butan-2-amine
• EN300-1734803
• 2227836-02-2

• Inchi： 1S/C11H23N/c1-9-3-6-11(7-4-9)8-5-10(2)12/h9-11H,3-8,12H2,1-2H3/t9?,10-,11?/m0/s1
• InChI Key： CFHWHBNJXGVXRN-YVNMAJEFSA-N
• SMILES： N[C@@H](C)CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-methylcyclohexyl)butan-2-amine

Comprehensive Overview of (2S)-4-(4-methylcyclohexyl)butan-2-amine (CAS No. 2227836-02-2)

(2S)-4-(4-methylcyclohexyl)butan-2-amine (CAS No. 2227836-02-2) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-methylcyclohexyl group and a butan-2-amine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecific properties and applications in drug discovery.

The compound's CAS number 2227836-02-2 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global databases. Its (2S) configuration highlights the importance of chirality in modern medicinal chemistry, as enantiomeric purity often dictates pharmacological activity. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

In recent years, the demand for chiral amines like (2S)-4-(4-methylcyclohexyl)butan-2-amine has surged, driven by their role in developing CNS-active compounds and neurotransmitter analogs. Searches for "chiral building blocks for drug synthesis" and "stereoselective amine applications" reflect growing interest in this niche. The compound's lipophilic cyclohexyl moiety also makes it relevant to studies on blood-brain barrier penetration, a hot topic in neurological drug design.

From a synthetic perspective, CAS 2227836-02-2 exemplifies advancements in asymmetric catalysis. Laboratories frequently search for "efficient routes to chiral aliphatic amines" or "scalable chiral amine production," underscoring the need for sustainable methodologies. The compound's stability under physiological conditions further positions it as a candidate for prodrug development, another trending area in pharmaceutical innovation.

Quality control of (2S)-4-(4-methylcyclohexyl)butan-2-amine requires rigorous HPLC chiral separation and spectroscopic characterization, topics frequently queried in academic forums. Its methylcyclohexyl group contributes to conformational rigidity, a property exploited in molecular docking studies for GPCR-targeted drugs. These aspects resonate with searches like "amine-containing bioactive scaffolds" and "structure-activity relationship of chiral amines."

Environmental and regulatory considerations for CAS 2227836-02-2 adhere to green chemistry principles, with interest in "biodegradable amine derivatives" rising among sustainability-focused researchers. The compound's low ecotoxicity profile aligns with EPA guidelines, making it a safer alternative in industrial-scale applications compared to traditional aromatic amines.

In conclusion, (2S)-4-(4-methylcyclohexyl)butan-2-amine represents a convergence of chiral technology, drug discovery, and sustainable chemistry. Its CAS number 2227836-02-2 serves as a gateway to extensive research, while its structural features address contemporary challenges in medicinal chemistry and material science. As the scientific community prioritizes enantioselective synthesis and target-specific therapeutics, this compound's relevance will continue to expand.